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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and solvent

compatibility of Ethyl Tridecanoate. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on presenting clear, quantitative data and

detailed experimental methodologies.

Ethyl tridecanoate, a fatty acid ester, is recognized for its hydrophobic nature, stemming from

its long carbon chain. This characteristic dictates its solubility profile, making it a versatile

compound in various applications, including its use as a biochemical reagent.[1][2][3]

Quantitative Solubility Data
The solubility of Ethyl Tridecanoate has been determined in various solvent systems. The

following tables summarize the available quantitative data to facilitate easy comparison.
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Solvent System Temperature (°C) Solubility Citation

Water 25
0.116 mg/L

(estimated)
[4]

Dimethyl Sulfoxide

(DMSO)
Not Specified

50 mg/mL (requires

ultrasonic agitation)
[3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Not Specified ≥ 5 mg/mL [3]

10% DMSO, 90%

Corn Oil
Not Specified ≥ 5 mg/mL [3]

Physicochemical Properties
A summary of key physicochemical properties of Ethyl Tridecanoate is provided below.

Property Value Citation

Molecular Formula C15H30O2 [4]

Molecular Weight 242.40 g/mol [3]

Appearance Colorless to pale yellow liquid [1][3]

Density 0.853 g/mL at 25 °C [5]

Boiling Point 293.1°C at 760 mmHg [5]

Refractive Index 1.434 at 20°C [6]

Solvent Compatibility Overview
Ethyl tridecanoate's long hydrocarbon chain renders it soluble in organic solvents while

having limited solubility in water.[1][4][7] It is described as being soluble in alcohol.[4] The

miscibility of ethyl tridecanoate generally follows the principle of "like dissolves like," where it

is more soluble in nonpolar organic solvents and less soluble in polar solvents. The following

diagram illustrates the logical relationship of its compatibility with different solvent classes.
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Ethyl Tridecanoate Solubility

Solvent Classes

Ethyl Tridecanoate

High Compatibility
(Soluble)

Moderate Compatibility
(Co-solvent Systems)

Low Compatibility
(Insoluble/Sparingly Soluble)

Nonpolar Organic Solvents
(e.g., Hexane, Toluene)

Polar Aprotic Solvents
(e.g., DMSO, Acetone)

Polar Protic Solvents
(e.g., Ethanol, Methanol)

Aqueous Solutions
(e.g., Water, Saline)

Click to download full resolution via product page

Caption: Logical flow of Ethyl Tridecanoate's solvent compatibility.

Experimental Protocols
Detailed methodologies for the preparation of Ethyl Tridecanoate solutions, particularly for in

vitro and in vivo studies, are crucial for reproducibility.

Protocol 1: In Vitro Formulation
This protocol is designed for preparing a stock solution for in vitro assays.

Objective: To achieve a clear solution of Ethyl Tridecanoate at a concentration of at least 5

mg/mL.

Materials:
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Ethyl Tridecanoate

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline solution

Procedure:

To prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline solution, add the

solvents sequentially.

Ensure each solvent is fully incorporated before adding the next.

The resulting mixture should be a clear solution with a solubility of ≥ 5 mg/mL.[3]

If precipitation or phase separation is observed, gentle heating and/or sonication can be

employed to aid in dissolution.[3] For hygroscopic DMSO, it is recommended to use a newly

opened container to ensure maximal solubility.[3]

Protocol 2: In Vivo Formulation
This protocol details the preparation of a solution suitable for in vivo studies.

Objective: To formulate a solution of Ethyl Tridecanoate at a concentration of at least 5 mg/mL

for administration.

Materials:

Ethyl Tridecanoate

Dimethyl Sulfoxide (DMSO)

Corn Oil

Procedure:
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Prepare a solution with 10% DMSO and 90% Corn Oil.

The solvents should be added one by one, ensuring thorough mixing.

This method yields a clear solution with a solubility of ≥ 5 mg/mL.[3]

General Solubility Determination Protocol
A general method for determining the solubility of a compound through visual observation is

outlined below. This can be adapted for Ethyl Tridecanoate in various organic solvents.

Objective: To determine the approximate solubility of a compound in a given solvent at room

temperature.

Materials:

Compound of interest (e.g., Ethyl Tridecanoate)

Solvent of interest (e.g., ethanol, acetone)

Stock solution of the compound in a highly soluble solvent (e.g., acetone or isopropanol) at a

known concentration (e.g., 20,000 µg/mL).

Procedure:

High-Level Solubility Range: To a fixed volume of the stock solution (e.g., 0.5 mL), add

sequential volumes of the solvent of interest (e.g., in 5 mL increments) until all solid material

is visually dissolved.

Low-Level Solubility Range: To a fixed volume of the solvent of interest (e.g., 10 mL), add

sequential small volumes of the stock solution (e.g., in 1 µL to 100 µL increments) until the

first sign of persistent cloudiness or crystal formation is observed.

This technical guide provides a foundational understanding of the solubility and solvent

compatibility of Ethyl Tridecanoate. For specific applications, it is recommended to perform

solubility testing to confirm these properties under the exact experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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